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Compound of Interest

Compound Name: 1,4-Difluoro-2,3-dimethylbenzene

Cat. No.: B159839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,4-Difluoro-2,3-dimethylbenzene. The information is curated for researchers,
scientists, and professionals in drug development who may utilize this compound in synthesis
and other applications. This document presents quantitative data in a structured format, details
relevant experimental methodologies, and includes a logical workflow for its characterization.

Core Physicochemical Data

1,4-Difluoro-2,3-dimethylbenzene is a fluorinated aromatic compound with the chemical
formula CsHsF2.[1] Its structure consists of a benzene ring substituted with two fluorine atoms
at positions 1 and 4, and two methyl groups at positions 2 and 3.[2] This substitution pattern
imparts specific electronic and steric properties that are of interest in the synthesis of bioactive
molecules for pharmaceutical and agrochemical applications.[2]

The key physicochemical properties of 1,4-Difluoro-2,3-dimethylbenzene are summarized in
the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CsHsF2 [1]
Molecular Weight 142.15 g/mol [1]

Physical Form Liquid (at room temperature)

Boiling Point 155 °C (at 760 mmHg)

Not readily available (liquid at

Melting Point
room temperature)
Density 1.09 g/cm3
Refractive Index 1.4680
Flash Point 36 °C (97 °F)
N Poorly soluble in water; soluble
Solubility ) )
in organic solvents.[3]
CAS Number 1736-90-9 [1]

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties of 1,4-
Difluoro-2,3-dimethylbenzene are provided below. These protocols are based on standard
laboratory practices for the characterization of liquid organic compounds.

Determination of Boiling Point

The boiling point of 1,4-Difluoro-2,3-dimethylbenzene can be determined using the Thiele
tube method.

Apparatus:
e Thiele tube
e Thermometer (0-200 °C range)

o Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Stand and clamp

Heat transfer fluid (e.g., mineral oil)

Procedure:

Fill the Thiele tube with the heat transfer fluid to a level just above the side arm.

e Place a small amount (approximately 0.5 mL) of 1,4-Difluoro-2,3-dimethylbenzene into the
small test tube.

o Place the capillary tube, with its sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat
transfer fluid surrounds the sample but does not enter the test tube.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, air will slowly be expelled from the
capillary.

» The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube. Record this temperature.

Determination of Density

The density of 1,4-Difluoro-2,3-dimethylbenzene can be determined using a pycnometer or
by measuring the mass of a known volume.

Apparatus:

o Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)
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e Analytical balance

e Thermometer

o Water bath

Procedure:

o Clean and dry the pycnometer thoroughly.

o Weigh the empty, dry pycnometer on an analytical balance and record its mass (ma).

 Fill the pycnometer with 1,4-Difluoro-2,3-dimethylbenzene, ensuring there are no air
bubbles. Place the stopper and wipe away any excess liquid.

» Place the filled pycnometer in a water bath set to a specific temperature (e.g., 20 °C) to allow
it to equilibrate.

» Remove the pycnometer from the water bath, dry the outside, and weigh it. Record the mass
(m2).

e The mass of the liquid is mz2 - ma.

e The density (p) is calculated by dividing the mass of the liquid by the known volume (V) of
the pycnometer: p = (mz - m1) / V.

Determination of Refractive Index

The refractive index of 1,4-Difluoro-2,3-dimethylbenzene can be measured using an Abbe
refractometer.

Apparatus:
o Abbe refractometer
o Constant temperature water bath

e Dropper

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b159839?utm_src=pdf-body
https://www.benchchem.com/product/b159839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Soft tissue paper

» Standard calibration liquid (e.g., distilled water)
e Solvent for cleaning (e.g., ethanol or acetone)
Procedure:

» Calibrate the Abbe refractometer using a standard liquid with a known refractive index at a
specific temperature.

e Ensure the prism surfaces of the refractometer are clean and dry.

e Using a dropper, place a few drops of 1,4-Difluoro-2,3-dimethylbenzene onto the surface
of the measuring prism.

e Close the prisms and allow the sample to spread evenly.

o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

e Look through the eyepiece and adjust the control to bring the dividing line between the light
and dark fields into sharp focus at the center of the crosshairs.

o Read the refractive index value from the scale.

Determination of Solubility

A gualitative assessment of the solubility of 1,4-Difluoro-2,3-dimethylbenzene in various
solvents can be performed through simple mixing.

Apparatus:
e Test tubes and rack
e Graduated pipettes or droppers

e Vortex mixer (optional)
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» A selection of solvents (e.g., water, ethanol, diethyl ether, acetone, toluene)

Procedure:

Place approximately 1 mL of the chosen solvent into a clean, dry test tube.

e Add a few drops (approximately 0.1 mL) of 1,4-Difluoro-2,3-dimethylbenzene to the
solvent.

o Gently shake or vortex the test tube for about 30 seconds.

o Observe the mixture. If the liquid forms a single, clear phase, it is considered soluble. If the
mixture is cloudy, forms separate layers, or contains undissolved droplets, it is considered
insoluble or poorly soluble.

o Repeat the process for each of the selected solvents.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
an unknown liquid sample, using 1,4-Difluoro-2,3-dimethylbenzene as an example.
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Caption: Physicochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,4-
Difluoro-2,3-dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159839#physicochemical-properties-of-1-4-difluoro-
2-3-dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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